3-Bromothieno[2,3-b]pyridine-2-carboxylic acid

• IUPAC Name: 3-bromothieno[2,3-b]pyridine-2-carboxylic acid
• InChI: InChI=1S/C8H4BrNO2S/c9-5-4-2-1-3-10-7(4)13-6(5)8(11)12/h1-3H,(H,11,12)
• InChI Key: NNHOXSZGHYROQO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)SC(=C2Br)C(=O)O
• Molecular Formula: C8H4BrNO2S
• DSSTOX Substance ID: DTXSID50633221
• Molecular Weight: 258.09 g/mol
• CAS RN: 72832-25-8

Description

3-Bromothieno[2,3-b]pyridine-2-carboxylic acid (BTPCA) is a heterocyclic organic compound belonging to the thiophene family. It is a colorless liquid with a pungent odor and is soluble in water. BTPCA has been widely used in organic synthesis due to its unique structure and reactivity. It has been used in the preparation of various organic compounds such as thiophene derivatives, amines, and sulfonamides. BTPCA is also known to possess various biological activities such as antioxidant, anti-inflammatory, and anti-cancer properties.

Scientific Research Applications

PET Imaging Agent for Prostate Cancer A compound synthesized from a related precursor, 2-(3-{1-Carboxy-5-[(6-[18F]Fluoro-Pyridine-3-Carbonyl)-Amino]-Pentyl}-Ureido)-Pentanedioic Acid ([18F]DCFPyL), has been evaluated as a potential imaging agent for prostate-specific membrane antigen (PSMA) in prostate cancer. This agent displayed significant potential in delineating PSMA+ prostate tumor xenografts in mice models, suggesting that derivatives of pyridine compounds, like 3-Bromothieno[2,3-b]pyridine-2-carboxylic acid, could be explored for diagnostic or therapeutic applications in cancer research (Chen et al., 2011).

Environmental and Toxicological Studies Research on brominated compounds, such as Brominated Flame Retardants (BFRs), has indicated their role as environmental contaminants with potential developmental neurotoxic effects. Studies like these underscore the importance of investigating the environmental impact and toxicological properties of brominated organic compounds, including 3-Bromothieno[2,3-b]pyridine-2-carboxylic acid (Eriksson et al., 2001).

Anticonvulsant Agents A series of 3,3-dialkyl- and 3-alkyl-3-benzyl-substituted 2-pyrrolidinones have been prepared and evaluated for their anticonvulsant activities, showcasing the potential of pyridine derivatives in developing new therapeutic agents. This suggests that structural analogs like 3-Bromothieno[2,3-b]pyridine-2-carboxylic acid could be of interest in pharmacological research targeting neurological disorders (Reddy et al., 1996).

Modulation of Motor Functions in Parkinson’s Disease Pyridine-3-carboxylic acid has been evaluated for its effect on modulating motor functions in a Parkinson’s disease model in mice, indicating that pyridine derivatives could have potential applications in neurodegenerative disease research. This opens avenues for exploring 3-Bromothieno[2,3-b]pyridine-2-carboxylic acid in similar contexts (Saeed et al., 2017).

Synthesis routes and methods

Procedure details

A solution of ethyl 3-bromothieno[2,3-b]pyridine-2-carboxylate (14a) (50 mg, 0.17 mmol) and potassium hydroxide (96 mg, 1.7 mmol) in water (2 mL) and methanol (2 mL) was stirred at 80° C. for 1 hour. Water (10 mL) was added to the reaction mixture which was washed with diethyl ether (10 mL). The aqueous layer was acidified to pH 4 with a hydrochloric acid aqueous solution 1N and extracted with ethyl acetate (2×10 mL). The organic layer was washed with brine (10 mL), dried over sodium sulfate, filtered and evaporated under reduced pressure to afford the desired acid (14b) as a white solid without further purification (30 mg, 0.12 mmol, 68%).